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Compound of Interest

Compound Name: Prenyl benzoate

Cat. No.: B1582095

An In-depth Technical Guide to Prenyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of prenyl benzoate, a significant
compound in the fields of flavor, fragrance, and potentially, therapeutics. This document details
its chemical identity, physicochemical properties, and relevant experimental protocols,
designed for professionals in research and development.

Chemical Identifiers and Nomenclature

Prenyl benzoate, also known by its IUPAC name 3-methylbut-2-enyl benzoate, is a benzoate
ester recognized for its sweet, balsamic, and fruity aroma.[1][2] It is utilized as a flavoring agent
and in fragrance formulations.[3] Below is a comprehensive table of its chemical identifiers.
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Identifier Type Value Reference(s)

CAS Number 5205-11-8 [3]

IUPAC Name 3-methylbut-2-enyl benzoate [3]
3-Methyl-2-butenyl benzoate,

Synonyms Benzoic acid 3-methyl-2- [3]

butenyl ester, Prenyl benzoate

Molecular Formula

C12H1402

[3]

INChl=1S/C12H1402/c1-

InChl 10(2)8-9-14-12(13)11-6-4-3-5-  [3]
7-11/h3-8H,9H2,1-2H3
INVWRXWYYVMFQC-

InChliKey [3]
UHFFFAOYSA-N
CC(=CCOC(=0)C1=CC=CC=

SMILES [3]
C1)C

FEMA Number 4203 [3]

EINECS Number 225-998-7

PubChem CID 21265 [3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of prenyl benzoate is

presented below, providing essential data for its handling, analysis, and application in a

laboratory setting.
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Property Value Reference(s)
Molecular Weight 190.24 g/mol [3]
Appearance Colorless liquid [4]

Sweet, balsamic, fruity, with
Odor _ [1][2]
tea-like notes

o 280.00 to 281.00 °C @ 760.00
Boiling Point [5]
mm Hg

210.00 °F (98.89 °C) (Closed

Flash Point [6]
Cup)

N _ 1.01600 to 1.02500 @ 25.00
Specific Gravity oc [6]
_ 1.51400 to 1.52100 @ 20.00
Refractive Index oc [6]

- Insoluble in water; soluble in
Solubility [7]

alcohol

0.004000 mmHg @ 25.00 °C
Vapor Pressure , (5]
(estimated)

Experimental Protocols
Synthesis of Prenyl Benzoate via Schotten-Baumann
Reaction (Adapted Protocol)

The synthesis of prenyl benzoate can be achieved via the Schotten-Baumann reaction, a well-
established method for the preparation of esters.[8] This adapted protocol is based on the
synthesis of phenyl benzoate and substitutes prenyl alcohol as the starting material.[1][9][10]

Materials:
e Prenyl alcohol (3-methyl-2-buten-1-ol)

e Benzoyl chloride
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e 10% Sodium hydroxide (NaOH) solution

» Ethanol (for recrystallization)

e Dichloromethane (DCM) or other suitable organic solvent

o Saturated sodium bicarbonate (NaHCOs) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Conical flask, separatory funnel, round-bottom flask, condenser, magnetic stirrer, heating
mantle, rotary evaporator, and standard laboratory glassware.

Procedure:
 In a conical flask, dissolve prenyl alcohol in a 10% aqueous solution of sodium hydroxide.

 To this solution, add benzoyl chloride dropwise while stirring vigorously. The reaction is
exothermic and may require cooling in an ice bath to maintain a moderate temperature.

» After the addition is complete, continue stirring the mixture for approximately 30-60 minutes
at room temperature to ensure the reaction goes to completion.

o Transfer the reaction mixture to a separatory funnel and extract the product with an organic
solvent such as dichloromethane.

o Wash the organic layer sequentially with a saturated solution of sodium bicarbonate and then
with water to remove any unreacted benzoyl chloride and sodium hydroxide.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

o The crude prenyl benzoate can be purified by vacuum distillation or by recrystallization from
ethanol.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1582095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

10% NaOH Solution

| ( Reaction ‘Work-up Purification
Benzo ICh\unde\l |/ Reaction Mixture Extraction with Washing with Drying over Solvent Evaporation Vacuum Distillation or
4 J \( hott Organic Solvent NaHCO3 and Water Anhydrous Salt P Recrystallization
Prenyl Alcohol
N ——4

Click to download full resolution via product page

A generalized workflow for the synthesis of prenyl benzoate.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a standard method for the identification and quantification of volatile and semi-
volatile compounds such as prenyl benzoate, particularly in complex mixtures like fragrance
and flavor formulations.[2][11]

Instrumentation and Conditions (General):

e Gas Chromatograph: Equipped with a capillary column (e.g., HP-5MS, DB-5MS, or
equivalent).

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
« Injection Mode: Split or splitless, depending on the sample concentration.

« Injector Temperature: Typically 250-280 °C.
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o Oven Temperature Program: A temperature gradient is employed to separate compounds
with different boiling points. A typical program might start at a lower temperature (e.g., 60-
100 °C), hold for a few minutes, and then ramp up to a final temperature (e.g., 280-300 °C).

o Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.
e lon Source Temperature: Typically 230-250 °C.
o Transfer Line Temperature: Typically 280-300 °C.

e Scan Range: A mass-to-charge ratio (m/z) range of approximately 40-400 amu is generally
sufficient.

Sample Preparation:

Samples containing prenyl benzoate, such as essential oils or fragrance mixtures, are typically
diluted in a suitable solvent (e.g., ethanol, hexane, or dichloromethane) prior to injection.[11]

Biological Activity and Potential Signhaling Pathways

Prenylated compounds, including prenyl benzoate, have garnered interest for their potential
biological activities, such as antioxidant and chemopreventive properties.[7] The addition of a
prenyl group can enhance the lipophilicity of a molecule, potentially increasing its interaction

with cell membranes and its overall bioavailability.[12][13][14]

While specific signaling pathways for prenyl benzoate are not extensively documented, the
antioxidant activity of prenylated phenols is generally attributed to their ability to scavenge free
radicals. This mechanism involves the donation of a hydrogen atom from a hydroxyl group to a
radical, thereby neutralizing it. The resulting phenoxy radical is stabilized by resonance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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